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Compound of Interest

Compound Name: Isopropyl Palmitate

Cat. No.: B1672282 Get Quote

An In-depth Technical Guide to Isopropyl Palmitate: Chemical Structure, Properties, and

Applications

Introduction
Isopropyl palmitate (IPP) is the ester formed from the reaction of isopropyl alcohol and

palmitic acid.[1] With the chemical formula CH₃(CH₂)₁₄COOCH(CH₃)₂, its IUPAC name is

propan-2-yl hexadecanoate.[1][2] It is a widely utilized ingredient in the pharmaceutical,

cosmetic, and personal care industries, valued for its properties as an emollient, moisturizer,

thickening agent, and solvent.[3] This technical guide provides a comprehensive overview of

the chemical structure, physicochemical properties, synthesis, and analysis of isopropyl
palmitate, with a focus on applications relevant to researchers and drug development

professionals.

Chemical Structure and Identification
Isopropyl palmitate is structurally composed of a 16-carbon saturated fatty acid (palmitic acid)

linked to an isopropyl group via an ester bond. This structure imparts a non-polar, oily character

to the molecule.

Chemical Formula: C₁₉H₃₈O₂[2]

IUPAC Name: propan-2-yl hexadecanoate
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CAS Registry Number: 142-91-6

Synonyms: Isopropyl hexadecanoate, Palmitic acid isopropyl ester, 1-Methylethyl

hexadecanoate

Physicochemical Properties
Isopropyl palmitate is a colorless to pale yellow, practically odorless, viscous liquid at room

temperature. Its physical and chemical properties are summarized in the tables below.

Table 1: Physical Properties of Isopropyl Palmitate
Property Value Reference(s)

Molar Mass 298.51 g/mol

Appearance
Colorless to pale yellow oily

liquid

Odor Practically odorless

Melting Point 11–13.5 °C

Boiling Point
~350 °C (at atmospheric

pressure)

Density 0.852 g/mL (at 25 °C)

Refractive Index 1.435–1.438 (at 20 °C)

Table 2: Solubility Profile of Isopropyl Palmitate
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Solvent Solubility Reference(s)

Water Insoluble

Acetone Soluble

Ethanol Soluble

Chloroform Soluble

Mineral Oil Soluble

Vegetable Oils Soluble

Synthesis of Isopropyl Palmitate
Isopropyl palmitate is commercially produced through several methods, most commonly via

the direct esterification of palmitic acid with isopropanol.

Direct Esterification
This method involves the reaction of palmitic acid and isopropyl alcohol, typically in the

presence of an acid catalyst such as p-toluenesulfonic acid (p-TSA) or sulfuric acid. The

reaction is driven to completion by the continuous removal of water, which forms an azeotrope

with isopropanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1672282?utm_src=pdf-body
https://www.benchchem.com/product/b1672282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Palmitic Acid

Reaction Vessel
(e.g., 90-130°C)

Isopropanol
Acid Catalyst
(e.g., p-TSA)

Azeotropic Distillation
(Water Removal)

Reaction Mixture

Neutralization
(e.g., with Na₂CO₃)

Crude ProductRecycled Isopropanol

Purification
(e.g., Decolorization,

Filtration)

Isopropyl Palmitate
(Final Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Isopropyl Palmitate via direct esterification.

Experimental Protocol: Direct Esterification
Reactor Setup: A stirred-tank reactor equipped with a heating mantle, thermometer, and a

Dean-Stark apparatus for azeotropic distillation is assembled.
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Charging Reactants: The reactor is charged with palmitic acid and a molar excess of

isopropanol (e.g., a 1:2 to 1:3 molar ratio of acid to alcohol).

Catalyst Addition: An acid catalyst, such as p-toluenesulfonic acid (1% w/w of palmitic acid),

is added to the mixture.

Reaction: The mixture is heated to the boiling point of the azeotrope (approx. 77-90°C) and

refluxed. Water produced during the esterification is continuously removed as an azeotrope

with isopropanol via the Dean-Stark trap. The reaction is monitored by measuring the acid

value of the mixture.

Neutralization: Once the reaction reaches completion (acid value < 1), the mixture is cooled.

The acidic catalyst is neutralized by washing with a dilute base, such as a sodium carbonate

solution.

Purification: The crude product is purified. This may involve washing with water to remove

salts, followed by vacuum distillation to remove excess isopropanol and finally, treatment

with activated clay for decolorization. The final product is filtered to yield pure isopropyl
palmitate.

Analytical Methods
Gas chromatography (GC) is the standard method for determining the purity and assay of

isopropyl palmitate.

Experimental Protocol: Gas Chromatography (GC)
Analysis

Sample Preparation: A sample solution is prepared by accurately weighing and dissolving

isopropyl palmitate in a suitable solvent, such as n-hexane, to a known concentration (e.g.,

5 mg/mL).

System Suitability: A system suitability solution containing isopropyl palmitate and a related

compound (e.g., isopropyl myristate) is prepared to verify the resolution and performance of

the chromatographic system.

Chromatographic Conditions:
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Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A capillary column such as an HP-5 (30 m x 0.32 mm, 0.25 µm film thickness) is

commonly used.

Carrier Gas: Helium at a constant flow rate (e.g., 1.8-2.7 mL/min).

Temperature Program:

Initial Oven Temperature: 80°C, hold for 1 minute.

Ramp: Increase at 10°C/min to 250°C.

Final Hold: Hold at 250°C for 5 minutes.

Injector Temperature: 250°C.

Detector Temperature: 280-300°C.

Injection and Analysis: A small volume (e.g., 1-2 µL) of the sample preparation is injected into

the GC system. The resulting chromatogram is recorded, and the peak area for isopropyl
palmitate is measured.

Calculation: The percentage of C₁₉H₃₈O₂ is calculated by comparing the peak area of the

analyte to the total area of all peaks (excluding the solvent peak), or by using an internal or

external standard calibration curve.
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Caption: Experimental workflow for the analysis of Isopropyl Palmitate by Gas

Chromatography.

Biological Role and Safety Profile
Role in Drug Delivery
Isopropyl palmitate is primarily used in topical and transdermal formulations as an emollient

and a penetration enhancer. Its mechanism as a penetration enhancer is attributed to its ability

to disrupt the highly organized lipid structure of the stratum corneum, thereby increasing the

fluidity of the skin barrier and facilitating drug permeation. Molecular dynamics studies have

shown that IPP can increase the fluidity of adhesive matrices in transdermal patches and

compete with the drug for binding sites, which collectively enhances drug release.

Metabolism and Signaling Implications
While isopropyl palmitate itself is not known to be directly active in signaling pathways, it can

be metabolized by esterases present in the skin and other tissues. This hydrolysis reaction

releases its constituent molecules: palmitic acid and isopropyl alcohol.

The released palmitic acid, a common saturated fatty acid, is known to be biologically active

and can influence cellular signaling. In the context of cancer research, palmitic acid has been

shown to modulate key signaling pathways involved in cell proliferation and survival, such as

the PI3K/Akt pathway. For instance, studies have demonstrated that palmitic acid can promote

the growth of certain cancer cells by activating Akt signaling. This is a critical consideration for

drug development professionals, as the metabolic fate of an excipient can have unintended

pharmacological consequences.
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Caption: Metabolic fate of IPP and the influence of its metabolite, palmitic acid, on cell

signaling.

Safety and Toxicology
Isopropyl palmitate is generally considered a safe ingredient for use in cosmetic and topical

pharmaceutical products.

Table 3: Toxicological Data for Isopropyl Palmitate
Test Species Result Reference(s)

Acute Oral Toxicity

(LD50)
Mouse > 5,000 mg/kg

Acute Dermal Toxicity

(LD50)
Rabbit > 5,000 mg/kg

Skin Irritation Rabbit No irritation

Eye Irritation Rabbit No eye irritation

Studies have shown that undiluted isopropyl palmitate is minimally irritating and is considered

a weak potential sensitizer of the lowest grade. Products containing significant concentrations

(e.g., 45.6%) have been shown to cause no signs of irritation, sensitization, or phototoxicity in

human tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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